3-Butyl-3-tert-butyl-2,3-dihydro-1,2-benzisothiazole 1,1-dioxide

• Molecular Formula: C15H23NO2S
• Molecular Weight: 281.4 g/mol
• IUPAC Name: 3-butyl-3-tert-butyl-2H-1,2-benzothiazole 1,1-dioxide
• InChI: InChI=1S/C15H23NO2S/c1-5-6-11-15(14(2,3)4)12-9-7-8-10-13(12)19(17,18)16-15/h7-10,16H,5-6,11H2,1-4H3
• InChI Key: GBPPQVLYOWLINE-UHFFFAOYSA-N
• SMILES: CCCCC1(C2=CC=CC=C2S(=O)(=O)N1)C(C)(C)C

Description

3-Butyl-3-tert-butyl-2,3-dihydro-1,2-benzisothiazole 1,1-dioxide is a chemical compound that has been studied for its potential applications in various scientific fields. This compound is also known as BBIT and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of BBIT is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes or by inducing apoptosis in cancer cells. BBIT has also been found to inhibit the growth of fungal and bacterial cells by disrupting their cell membranes.
Biochemical and Physiological Effects:
Studies have shown that BBIT can have both biochemical and physiological effects. BBIT has been found to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. BBIT has also been found to induce oxidative stress in cancer cells, which can lead to apoptosis. In addition, BBIT has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

BBIT has several advantages for lab experiments, including its low toxicity and high solubility in water. BBIT is also stable under a wide range of conditions, making it suitable for use in various experiments. However, BBIT also has some limitations, including its high cost and limited availability.

Future Directions

There are several future directions for research on BBIT, including the development of new synthesis methods and the investigation of its potential applications in drug development. Studies could also focus on the mechanism of action of BBIT and its effects on different types of cancer cells. Furthermore, research could be conducted to determine the potential side effects of BBIT and its toxicity in vivo.

Synthesis Methods

BBIT can be synthesized using different methods, including the reaction of 2-mercaptobenzothiazole with tert-butylchloride and butylamine. The reaction produces BBIT as a white crystalline solid, which can be purified by recrystallization. Other methods of synthesis include the reaction of 2-mercaptobenzothiazole with tert-butylamine and butylisocyanate or the reaction of 2-mercaptobenzothiazole with tert-butylamine and carbon disulfide.

Scientific Research Applications

BBIT has been studied for its potential applications in various scientific fields, including the development of drugs, pesticides, and dyes. BBIT has been found to have antifungal, antibacterial, and anticancer properties. Studies have also shown that BBIT can inhibit the growth of certain types of cancer cells, including breast cancer, prostate cancer, and lung cancer cells.